Cas no 2034462-97-8 (3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one)

• Product Name: 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one
• CAS No: 2034462-97-8
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 5467410
• Update Time: 2025-10-31

3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one
• 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]quinazolin-4-one
• 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C19H19N5O3/c1-27-19-20-9-13(10-21-19)17(25)23-8-4-5-14(11-23)24-12-22-16-7-3-2-6-15(16)18(24)26/h2-3,6-7,9-10,12,14H,4-5,8,11H2,1H3
• InChI Key： ANLHKVRVGORXMM-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(N=C1)OC)N1CCCC(C1)N1C=NC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 365.14878949 g/mol
• Monoisotopic Mass: 365.14878949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365.4
• XLogP3: 1.2
• Topological Polar Surface Area: 88

Additional information on 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one (CAS No. 2034462-97-8)

The compound 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one (CAS No. 2034462-97-8) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this compound is being explored for its potential applications in targeting various biological pathways. The presence of both piperidine and quinazolinone moieties makes it a promising candidate for further research in kinase inhibition and other therapeutic areas.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one due to their ability to modulate protein-protein interactions and enzymatic activity. The 2-methoxypyrimidine fragment in its structure is known to enhance binding affinity, making it a valuable scaffold for drug design.

One of the most frequently searched topics in the context of this compound revolves around its synthetic routes and mechanism of action. Scientists are keen to understand how the piperidin-3-yl group influences the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the dihydroquinazolin-4-one core is a well-documented pharmacophore in anticancer and anti-inflammatory agents, which aligns with current trends in oncology research.

The compound's CAS No. 2034462-97-8 is often associated with queries about its patent status and commercial availability. Given the competitive landscape of pharmaceutical development, stakeholders are actively monitoring its progress in preclinical and clinical studies. The integration of AI-driven drug discovery tools has further accelerated the exploration of this molecule, with machine learning models predicting its potential off-target effects and toxicity profiles.

From a structural perspective, the 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one exhibits a balanced lipophilicity, which is critical for crossing biological membranes. This property is particularly relevant in the development of central nervous system (CNS) drugs, a hot topic in neurology and psychiatry. The compound's ability to interact with G-protein-coupled receptors (GPCRs) and ion channels is also under investigation, as these targets are implicated in a wide range of diseases.

In summary, 3-[1-(2-methoxypyrimidine-5-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one represents a fascinating area of research with broad implications for drug development. Its structural complexity and therapeutic potential make it a subject of ongoing study, particularly in the context of targeted therapies and precision medicine. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs.